Cas no 2034501-80-7 (1-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]imidazolidin-2-one)

• Product Name: 1-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]imidazolidin-2-one
• CAS No: 2034501-80-7
• MF: C₁₃H₁₇N₅O₃
• MW: 291.305782079697
• CID: 5358790
• Update Time: 2025-06-11

1-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(pyridazin-3-yloxy)piperidine-1-carbonyl)imidazolidin-2-one
• 1-(3-pyridazin-3-yloxypiperidine-1-carbonyl)imidazolidin-2-one
• 1-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]imidazolidin-2-one

• Inchi： 1S/C13H17N5O3/c19-12-14-6-8-18(12)13(20)17-7-2-3-10(9-17)21-11-4-1-5-15-16-11/h1,4-5,10H,2-3,6-9H2,(H,14,19)
• InChI Key： LSGYNXDTTQKZKQ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CN=N1)C1CN(C(N2C(NCC2)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 405
• XLogP3: -0.4
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]imidazolidin-2-one

Professional Introduction to Compound with CAS No. 2034501-80-7 and Product Name: 1-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]imidazolidin-2-one

Compound with the CAS number 2034501-80-7 and the product name 1-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]imidazolidin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound integrates several key pharmacophoric elements, including a piperidine ring, a pyridazine moiety, and an imidazolidinone scaffold, which collectively contribute to its multifaceted interactions with biological targets.

The pyridazine moiety, a heterocyclic aromatic ring containing two nitrogen atoms, is well-documented for its role in modulating various biological pathways. In particular, pyridazine derivatives have been extensively studied for their potential in oncology, inflammation, and central nervous system (CNS) disorders. The presence of the 3-(pyridazin-3-yloxy)piperidine substituent in this compound suggests a possible mechanism of action involving receptor binding or enzyme inhibition. This substitution pattern is particularly intriguing as it combines the favorable properties of piperidine, known for its solubility and metabolic stability, with the bioisosteric potential of pyridazine.

The imidazolidin-2-one scaffold further enhances the compound's pharmacological profile. This cyclic amide structure is commonly found in active pharmaceutical ingredients (APIs) due to its ability to form stable hydrogen bonds with biological targets. The carbonyl group in the imidazolidinone ring provides a site for further functionalization, enabling the design of analogs with tailored biological activities. Such modifications are crucial in optimizing drug candidates for efficacy and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. The use of molecular docking simulations has revealed that this compound exhibits high affinity for several protein targets relevant to therapeutic intervention. Notably, studies suggest that it may interact with enzymes involved in metabolic pathways and signaling cascades implicated in diseases such as cancer and neurodegeneration. These findings align with emerging research trends that emphasize the importance of multitarget engagement in drug discovery.

In vitro studies have demonstrated promising results regarding the compound's biochemical activity. Initial assays indicate potent inhibitory effects on key enzymes associated with disease progression. For instance, preliminary data suggests that it may modulate kinases and phosphodiesterases, which are critical regulators of cellular processes. The dual interaction potential of this compound makes it an attractive candidate for developing novel therapeutic strategies that address complex pathophysiological conditions.

The synthesis of this compound represents a sophisticated application of modern organic chemistry techniques. The integration of multi-step reactions, including nucleophilic substitution and cyclization processes, highlights the synthetic ingenuity required to construct such intricate molecular architectures. Advances in green chemistry principles have also been leveraged to optimize reaction conditions, reducing waste and improving yields—a critical consideration in industrial-scale production.

As interest in targeted therapies continues to grow, compounds like this one are poised to play a pivotal role in next-generation drug development. The combination of structural diversity and functional flexibility offers a robust platform for generating derivatives with enhanced pharmacological profiles. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

The regulatory landscape for novel pharmaceutical entities necessitates rigorous evaluation before translation into clinical practice. However, preliminary toxicological assessments suggest that this compound exhibits favorable safety margins when tested under controlled conditions. Further studies are warranted to fully characterize its pharmacokinetic behavior and long-term effects—a critical step toward advancing it through preclinical development pipelines.

The broader implications of this research extend beyond individual compounds; they reflect ongoing progress in understanding disease mechanisms at a molecular level. By elucidating how such molecules interact with biological systems, scientists gain insights that can inform future drug design paradigms. This iterative process underscores the dynamic nature of pharmaceutical innovation—where each discovery builds upon previous knowledge while opening new avenues for exploration.